Cas no 59-66-5 (Acetazolamide)

• Product Name: Acetazolamide
• CAS No: 59-66-5
• MF: C₄H₆N₄O₃S₂
• MW: 222.245437145233
• MDL: MFCD00003105
• CID: 33737
• PubChem ID: 329770545
• Update Time: 2025-04-18

Acetazolamide Chemical and Physical Properties

Names and Identifiers

• acetazolamide
• 2-acetamido-5-sulfamoyl-1,3,4-thiadiazole
• 2-acetylamino-1,3,4-thiadiazole-5-sulfonamide
• 5-acetamido-1,3,4-thiadiazole-2-sulfonamide
• N-[5-(Aminosulfonyl)-1,3,4-thiadiazol-2-yl]acetamide
• 5-acetamido-1,3,4-thiadiazole-2-sulphonamide
• Cidamex
• DIACARB
• Diakarb
• Diamox
• Didoc
• Diluran
• Donmox
• Edemox
• Glupax
• N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide
• N-(5-[Aminosulfonyl]-1,3,4-thiadiazol-2-yl)acetamide
• Acetazolamid
• Glaupax
• Defiltran
• Nephramide
• Acetamox
• Phonurit
• Nephramid
• Dehydratin
• Natrionex
• Duiramid
• Diuramid
• Eumicton
• Diutazol
• Vetamox
• Fonurit
• SK-acetazolamide
• Diuriwas
• Acetozalamide
• Acetazolamidum
• Acetazolamida
• Acetazoleamide
• Diureticum-holzinger
• Acetamidothiadiazolesulfonamide
• Acetazolamine
• Atenezol
• Diamox Sequels
• 4-D
• Glaumox
• Acetazolamide (AAZ)
• 5-acetylamino-1,3,4-thiadiazole-2-sulfonamide
• MLS001148438
• Q-200580
• HMS3712A07
• A832415
• KBioGR_000558
• ACETAZOLAMIDE [WHO-DD]
• Carbonic Anhydrase Inhibitor No. 6063
• Acetazolamide Dioptic Brand
• D88526
• ACETAZOLAMIDE [EP MONOGRAPH]
• Acetazolamide [USP:INN:BAN:JAN]
• ACETAZOLAMIDE [VANDF]
• CARBONIC ANHYDRASE INHIBITOR NO 6063
• NCGC00015074-08
• 1ydb
• Acetazolamidum [INN-Latin]
• CS-3568
• SPBio_000004
• Acetazolamide, >=99%, powder
• NSC-145177
• Grin Brand of Acetazolamide
• C4H6N4O3S2
• NCGC00015074-10
• HY-B0782
• NC00491
• ACETAZOLAMIDE [JAN]
• 3hs4
• Medphano Brand of Acetazolamide
• Diuramide
• NSC145177
• LP00039
• BCP29616
• Acetazolamide for system suitability, European Pharmacopoeia (EP) Reference Standard
• CAS-59-66-5
• Pharmakon1600-01500102
• Acetazolamide Medphano Brand
• NCGC00015074-04
• SPECTRUM1500102
• Jumer Brand of Acetazolamide
• Acetazolamide, AAZ
• SMR000058394
• ACETAZOLAMIDE [HSDB]
• SR-01000000065
• Acetazolam
• 3czv
• Lopac-A-6011
• NCGC00015074-15
• D0E1SW
• EU-0100039
• DivK1c_000017
• C4-H6-N4-O3-S2
• Acetazolamide (JP15/USP/INN)
• Tox21_110078
• HMS500A19
• N-[5-(aminosulfonyl)-1,3,5-thiadiazol-2-yl]acetamide
• Acetazolamide Wassermann Brand
• NCGC00015074-03
• ACETAZOLAMIDE (MART.)
• Tox21_110078_1
• Ak Zol
• Diamox (TN)
• Acetazolamide [BAN:INN:JAN]
• ACETAZIDE
• ICN Brand of Acetazolamide
• Acetazolamide Llorens Brand
• Acetazolamide [INN:BAN:JAN]
• SDCCGSBI-0050028.P005
• 3ucj
• Chiesi Brand of Acetazolamide
• CS-O-07116
• Prestwick0_000003
• HumaZolamide
• Atenezo
• O3FX965V0I
• Acetazolamide, European Pharmacopoeia (EP) Reference Standard
• 2h4n
• 2xtk
• BDBM10880
• Acetazolamide Jumer Brand
• 3dc3
• SPBio_001926
• ACETAZOLAMIDE [INN]
• 4g0c
• ACETAZOLAMIDE [USP-RS]
• Spectrum4_000139
• BRD-K43457670-001-22-9
• N-(5-Sulfamoyl-[1,3,4]thiadiazol-2-yl)-acetamide
• HMS1568A07
• Llorens Brand of Acetazolamide
• 5-Acetamide-1,4-thiadiazole-2-sulfonamide
• Storzolamide
• Acetazolamide, analytical standard
• s4506
• ACETAZOLAMIDUM [WHO-IP LATIN]
• 2uy4
• NSC-755854
• BIDD:GT0643
• IDI1_000017
• ACETAZOLAMIDE [WHO-IP]
• BSPBio_001788
• HMS3744A21
• Dioptic Brand of Acetazolamide
• Dazamide
• ATENAZOL
• Huma Zolamide
• NCGC00015074-05
• 1azm
• A 6011
• HMS2232G23
• 1ydd
• NCGC00023455-05
• Monosodium Salt Acetazolamide
• EN300-119493
• 2-ACETAMIDO-1,3,4-THIADIAZOLE-5-SULFONAMIDE
• 4-Diamox
• N-(5-(Aminosulfonyl)-1,3,4-thiadiazol-2-yl)acetamide
• 1zsb
• Prestwick_4
• Acerazolamide, AAZ
• ACETAZOLAMIDE [ORANGE BOOK]
• CCG-38900
• BPBio1_000007
• 2-Acetamido-5-sulfonamido-1,4-thiadiazole
• AB00051906
• EINECS 200-440-5
• Z277559108
• GTPL6792
• 5-Acetamido-1,3,4-thiadiazol-2-sulfonamide
• Acetamide, N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-
• NCGC00023455-07
• (1z)-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)ethanimidic acid
• Wyeth Brand of Acetazolamide Preparation
• ApoAcetazolamide
• NSC755854
• NCGC00015074-06
• AkZol
• NCGC00015074-17
• NCGC00260724-01
• AS-13169
• Acetazolamide Orion Brand
• CCRIS 5811
• 1,4-Thiadiazole-2-sulfonamide, 5-acetamido-
• Apo-Acetazolamide
• 1,3,4-THIADIAZOLE-2-SULFONAMIDE, 5-ACETAMIDO
• HMS3259I13
• Acetamida, N-[5-(aminosulfonil)-1,3,4-tiadiazol-2-il]-
• Acetazolamide, Monosodium Salt
• Acetazolamide (JP17/USP/INN)
• Glauconox
• SR-01000000065-4
• N-[5-(Aminosulfonyl)-1,3,4-thiadiozol-2-yl]-Acetamide
• 59-66-5
• KBio2_002926
• DTXSID7022544
• AKOS000715163
• NCGC00023455-06
• HMS2095A07
• Acetazolamide Sodium, (Sterile)
• Acetazolamide Grin Brand
• Acetazolamide ICN Brand
• Prestwick3_000003
• ACETAZOLAMIDE (USP-RS)
• NCGC00023455-04
• D00218
• N-(5-(aminosulfonyl)-1,3,5-thiadiazol-2-yl)acetamide
• AB00051906_15
• Tox21_500039
• ACETAZOLAMIDE [USP MONOGRAPH]
• Q-200579
• Acetazolamide Chiesi Brand
• KBio2_000358
• AI3-52458
• NCGC00015074-22
• AZA2
• BZKPWHYZMXOIDC-UHFFFAOYSA-
• Orion Brand of Acetazolamide
• C06805
• ACETAZOLAMIDE (EP MONOGRAPH)
• NCGC00015074-02
• 1yda
• HMS1920A05
• KBio1_000017
• N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)ethanamide
• Acetazolamide, United States Pharmacopeia (USP) Reference Standard
• NSC 145177
• Spectrum_000018
• Acetamide, N-(5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl)-
• SBI-0050028.P004
• NCGC00023455-03
• Apo Acetazolamide
• DiamoxSequels
• ACETAZOLAMIDE [MART.]
• Acetazolamida [INN-Spanish]
• Ciba Vision Brand of Acetazolamide
• UNII-O3FX965V0I
• NCGC00015074-14
• Opera_ID_288
• Acetazolamide, Pharmaceutical Secondary Standard; Certified Reference Material
• Spectrum2_000082
• BSPBio_000005
• ACETAZOLAMIDE (USP MONOGRAPH)
• BRD-K43457670-001-26-0
• 1,3,4-Thiadiazole-2-sulfonamide, 5-acetamido-
• NCGC00015074-07
• SCHEMBL11049053
• SR-01000000065-6
• Acetazolamide, 5
• Prestwick1_000003
• ACETAZOLAMIDE (EP IMPURITY)
• 3ml5
• Prestwick2_000003
• 5-Acetamide-1,3,4-thiadiazole-2-sulfonamide
• Acetazolamide Apotex Brand
• HMS3260G19
• L 579486
• S01EC01
• 124442-28-0
• Acetamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-
• Apotex Brand of Acetazolamide
• DTXCID002544
• Acetazolamide, AZM
• NCGC00015074-11
• WLN: T5NN DSJ CSZW EMV1
• NCGC00015074-09
• NCGC00015074-12
• ACETAZOLAMIDE [MI]
• ACETAZOLAMIDE [EP IMPURITY]
• Tox21_201559
• NCGC00259108-01
• Carbonic anhydrase inhibitor 6063
• MLS000028435
• 1jd0
• NCGC00256374-01
• MFCD00003105
• 2-Acetamido-5-sulfonamido-1,3,4-thiadiazole
• AC-12779
• Lopac0_000039
• Acetazolamide, AZA
• KBioSS_000358
• SCHEMBL23219
• Q413690
• HMS3370P01
• Acetazolamide Novopharm Brand
• Spectrum5_000738
• Huma-Zolamide
• Wassermann Brand of Acetazolamide
• Acetadiazol
• Novopharm Brand of Acetazolamide
• HMS2091G05
• AMY3289
• Ak-Zol
• Spectrum3_000284
• NINDS_000017
• DB00819
• Storz Brand of Acetazolamide Preparation
• CHEMBL20
• SR-01000000065-2
• KBio3_001288
• Tox21_302773
• NCGC00015074-01
• InChI=1/C4H6N4O3S2/c1-2(9)6-3-7-8-4(12-3)13(5,10)11/h1H3,(H2,5,10,11)(H,6,7,9)
• KBio2_005494
• CHEBI:27690
• HSDB 3002
• Acetazolamide (Standard)
• Acetazolamida (INN-Spanish)
• CS-0694998
• Acetazolamide (USP:INN:BAN:JAN)
• Acetazolamidum (INN-Latin)
• HY-B0782R
• NS00008947
• Acetazolamide Extended-Release
• A2598
• 5-Acetamido-1,3,4-thiadiazole-2-sulfonamide;N-(5-[Aminosulfonyl]-1,3,4-thiadiazol-2-yl)acetamide;N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide
• ALBB-023617
• Acetazolamide (JP18/USP/INN)
• BRD-K43457670-001-27-8
• DB-053437
• N-[5-Aminosulfonyl)-1,3,4-thiadiazol-2-yl]acetamide;5-Acetamido-1,3,4-thiadiazole-2-sulfonamide;Acetamox
• 200-440-5
• N-[5-Sulfamoyl-1,3,4-thiadiazol-2-yl]acetamide
• FA16948
• Acetazolamide

• MDL： MFCD00003105
• Inchi： 1S/C4H6N4O3S2/c1-2(9)6-3-7-8-4(12-3)13(5,10)11/h1H3,(H2,5,10,11)(H,6,7,9)
• InChI Key： BZKPWHYZMXOIDC-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C)=O)S1)(N)(=O)=O
• BRN： 212994

Computed Properties

• Exact Mass: 221.98800
• Monoisotopic Mass: 221.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.3
• Topological Polar Surface Area: 152

Experimental Properties

• Color/Form: White acicular crystals or crystalline powders
• Density: 1.610 (estimate)
• Melting Point: 256-261 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6270 (estimate)
• Solubility: Soluble in NH4OH (50 mg/mL), DMSO, Methanol and slightly soluble in Ethanol.
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• PSA: 151.66000
• LogP: 0.99800
• Merck: 14,53
• pka: 7.2(at 25℃)
• λmax: 265nm(H2O)(lit.)
• Solubility: Slightly soluble in boiling water, slightly soluble in water, ethanol, almost insoluble in chloroform or diethyl ether, easily soluble in ammonia solution

Acetazolamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：2
• Hazard Category Code： 36/38
• Safety Instruction： S26
• RTECS：AC8225000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Thiadiazole sulfonamides